molecular formula C12H13NOS2 B8364212 3-(Isopropylthio)benzo[b]thiophene-2-carboxamide

3-(Isopropylthio)benzo[b]thiophene-2-carboxamide

Cat. No.: B8364212
M. Wt: 251.4 g/mol
InChI Key: LNXAXRKUWDEHNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Isopropylthio)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H13NOS2 and its molecular weight is 251.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13NOS2

Molecular Weight

251.4 g/mol

IUPAC Name

3-propan-2-ylsulfanyl-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C12H13NOS2/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H2,13,14)

InChI Key

LNXAXRKUWDEHNM-UHFFFAOYSA-N

Canonical SMILES

CC(C)SC1=C(SC2=CC=CC=C21)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-[(1-methylethyl)thio]benzo[b]thiophene-2-carboxylic acid (133 mg, 0.53 mmol) [Connor D. T., et al., U.S. Pat. No. 4,703,053 (1987)] in 6 mL of THF is added N,N-carbonyldiimidazole (99 mg, 0.61 mmol). The mixture is heated at reflux for 1.5 hours then cooled slightly. Aqueous NH4OH (1 mL) is added and the reaction mixture is stirred at room temperature for 30 minutes, then partitioned between ethyl acetate and brine. The organic layer is dried over MgSO4, filtered, and concentrated in vacuo. The crude product is purified by flash chromatography eluting with 1:1 hexane:ethyl acetate to provide 3-[(1-methylethyl)thio]benzo[b]thiophene-2-carboxamide in 83% yield; mp=183-185° C.
Quantity
133 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
99 mg
Type
reactant
Reaction Step Three
Name
Quantity
6 mL
Type
solvent
Reaction Step Three

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